Cas no 101708-09-2 (2-hydroxy-1-(4-methyl-1,3-oxazol-5-yl)ethanone)

• Product Name: 2-hydroxy-1-(4-methyl-1,3-oxazol-5-yl)ethanone
• CAS No: 101708-09-2
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 1130360
• PubChem ID: 11073518
• Update Time: 2025-04-20

2-hydroxy-1-(4-methyl-1,3-oxazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-1-(4-methyl-1,3-oxazol-5-yl)ethanone
• 101708-09-2
• 2-Hydroxy-1-(4-methyl-1,3-oxazol-5-yl)ethan-1-one
• DTXSID30454153

• Inchi： 1S/C6H7NO3/c1-4-6(5(9)2-8)10-3-7-4/h3,8H,2H2,1H3
• InChI Key： YSRBRCWHLNBNSK-UHFFFAOYSA-N
• SMILES： O1C=NC(C)=C1C(CO)=O

Computed Properties

• Exact Mass: 141.042593g/mol
• Monoisotopic Mass: 141.042593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 141.12g/mol
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.274
• Boiling Point: 259.654 °C at 760 mmHg
• Flash Point: 110.835 °C
• PSA: 63.33000
• LogP: 0.15800